Cas no 560995-25-7 (1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione)

1-(2-Methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a heterocyclic compound featuring a pyrimidine core with a thioxo group at the 2-position and a 2-methoxyethyl substituent at the 1-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a versatile intermediate in the preparation of pharmaceuticals and agrochemicals. The thioxo group enhances its utility in nucleophilic substitution and metal coordination reactions, while the methoxyethyl side chain improves solubility in polar solvents. Its stability under mild conditions and compatibility with diverse reaction environments make it a valuable building block for constructing complex molecular frameworks. The compound is typically characterized by NMR and HPLC for purity verification.
1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione structure
560995-25-7 structure
Product Name:1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
CAS No:560995-25-7
MF:C7H10N2O3S
MW:202.230900287628
CID:843714
PubChem ID:2442157
Update Time:2025-11-02

1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(2-METHOXY-ETHYL)-2-THIOXO-DIHYDRO-PYRIMIDINE-4,6-DIONE
    • 1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
    • Inchi: 1S/C7H10N2O3S/c1-12-3-2-9-6(11)4-5(10)8-7(9)13/h2-4H2,1H3,(H,8,10,13)
    • InChI Key: HGSVFBQRKXSBRU-UHFFFAOYSA-N
    • SMILES: S=C1NC(CC(N1CCOC)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3

1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Pricemore >>

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Additional information on 1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

Comprehensive Overview of 1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione (CAS No. 560995-25-7)

1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione (CAS No. 560995-25-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic compound, featuring a pyrimidine-2-thione core, is widely studied for its potential applications in drug development and material science. Its unique molecular structure, combining a methoxyethyl side chain with a thioxodihydropyrimidine backbone, makes it a versatile intermediate in synthetic chemistry.

The compound's CAS No. 560995-25-7 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and commercial transactions. Its systematic name, 1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, reflects its structural complexity, which includes a thione group at the 2-position and a dione moiety at the 4,6-positions. These functional groups contribute to its reactivity and potential utility in various chemical transformations.

In recent years, the demand for pyrimidine derivatives like 1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has surged due to their role in developing novel therapeutic agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's ability to modulate enzyme activity makes it a valuable candidate for drug discovery programs.

From a synthetic perspective, 1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione can be prepared through multi-step organic reactions, often involving the condensation of urea derivatives with β-keto esters. Its purification typically involves recrystallization or chromatographic techniques, ensuring high purity for research applications. The compound's stability under standard laboratory conditions makes it convenient for storage and handling.

The physicochemical properties of CAS No. 560995-25-7 are crucial for its applications. It generally appears as a crystalline solid with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). Its melting point and spectral characteristics (IR, NMR, and mass spectra) serve as important quality control parameters for manufacturers and researchers.

In material science, 1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has shown promise as a precursor for functionalized polymers and coordination complexes. Its ability to act as a ligand for transition metals opens possibilities for creating novel catalysts and electronic materials. This versatility aligns with current trends in green chemistry and sustainable material development.

The analytical characterization of 560995-25-7 typically involves advanced techniques such as high-performance liquid chromatography (HPLC) for purity assessment and X-ray crystallography for structural confirmation. These quality assurance measures are essential for pharmaceutical applications where compound integrity is paramount.

Market trends indicate growing interest in pyrimidine-based compounds, with 1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione being no exception. The global push for targeted therapies and personalized medicine has increased demand for specialized intermediates like this compound. Suppliers are responding by developing scalable synthesis protocols to meet research and development needs.

From a regulatory standpoint, CAS No. 560995-25-7 is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, researchers should always consult Material Safety Data Sheets (MSDS) and follow institutional guidelines for chemical handling. The compound's non-hazardous nature under normal conditions makes it accessible to a wide range of scientific applications.

Future research directions for 1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione may explore its potential in bioconjugation chemistry and prodrug development. The compound's modifiable functional groups offer opportunities for creating targeted drug delivery systems, particularly in oncology applications. These developments align with current pharmaceutical industry priorities.

In conclusion, 1-(2-methoxyethyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione (CAS No. 560995-25-7) represents an important class of heterocyclic compounds with diverse applications in medicinal chemistry and materials science. Its unique structural features and synthetic accessibility make it a valuable tool for researchers developing next-generation therapeutics and functional materials. As scientific understanding of pyrimidine chemistry advances, this compound is likely to play an increasingly significant role in cutting-edge research and development.

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